N-(4-METHYLPHENYL)-N'-(1-TETRAHYDRO-2-FURANYLETHYL)UREA

• IUPAC Name: 1-(4-methylphenyl)-3-[1-(oxolan-2-yl)ethyl]urea
• InChI: InChI=1S/C14H20N2O2/c1-10-5-7-12(8-6-10)16-14(17)15-11(2)13-4-3-9-18-13/h5-8,11,13H,3-4,9H2,1-2H3,(H2,15,16,17)
• InChI Key: CKXXJTFRQDBQJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC(C)C2CCCO2
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-(4-methylphenyl)-N’-[1-(tetrahydro-2-furanyl)ethyl]urea is an organic compound that belongs to the class of ureas Ureas are characterized by the presence of a carbonyl group attached to two amine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methylphenyl)-N’-[1-(tetrahydro-2-furanyl)ethyl]urea typically involves the reaction of 4-methylphenyl isocyanate with 1-(tetrahydro-2-furanyl)ethylamine. The reaction is usually carried out in an inert solvent such as dichloromethane or toluene, under controlled temperature conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis using similar reaction conditions as in the laboratory. The process would be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact.

Chemical Reactions Analysis

Types of Reactions

N-(4-methylphenyl)-N’-[1-(tetrahydro-2-furanyl)ethyl]urea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding urea derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the urea group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines, alcohols, or thiols can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield urea derivatives with additional oxygen functionalities, while reduction may produce amine derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in biochemical studies to understand enzyme interactions and protein folding.

Medicine: Investigated for its potential pharmacological properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-methylphenyl)-N’-[1-(tetrahydro-2-furanyl)ethyl]urea would depend on its specific application. In a biological context, it may interact with specific enzymes or receptors, modulating their activity. The molecular targets and pathways involved would require detailed biochemical studies to elucidate.

Comparison with Similar Compounds

Similar Compounds

• N-phenyl-N’-[1-(tetrahydro-2-furanyl)ethyl]urea
• N-(4-methylphenyl)-N’-ethylurea
• N-(4-methylphenyl)-N’-[1-(tetrahydro-2-furanyl)methyl]urea

Uniqueness

N-(4-methylphenyl)-N’-[1-(tetrahydro-2-furanyl)ethyl]urea is unique due to the presence of both the 4-methylphenyl and tetrahydro-2-furanyl groups. This combination of functional groups may confer distinct chemical and biological properties, making it valuable for specific applications.